3-Methyl-5-[4-(propan-2-yl)piperazin-1-yl]aniline
Overview
Description
“3-Methyl-5-[4-(propan-2-yl)piperazin-1-yl]aniline” is a chemical compound with the CAS Number: 1708321-67-8 . Its IUPAC name is 3-(4-isopropylpiperazin-1-yl)-5-methylaniline .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H23N3/c1-11(2)16-4-6-17(7-5-16)14-9-12(3)8-13(15)10-14/h8-11H,4-7,15H2,1-3H3 . This indicates the molecular formula of the compound is C14H23N3 and it has a molecular weight of 233.36 .Physical And Chemical Properties Analysis
The compound is an oil at room temperature . Other physical and chemical properties such as melting point, boiling point, and density are not available in the search results.Scientific Research Applications
Chemical Properties
“3-Methyl-5-[4-(propan-2-yl)piperazin-1-yl]aniline” is a chemical compound with the CAS Number: 1708321-67-8 . It has a molecular weight of 233.36 . The IUPAC name for this compound is 3-(4-isopropylpiperazin-1-yl)-5-methylaniline . It is typically stored at room temperature and has a physical form of oil .
Synthesis
This compound can be synthesized as a potential antifungal agent via intramolecular cyclization of the respective 1-(2-arylhydrazono)-1-(4-arylpiperazin-1-yl)propan-2-ones . This process is mediated by polyphosphoric acid .
Antifungal Applications
In the field of antifungal research, some compounds similar to “3-Methyl-5-[4-(propan-2-yl)piperazin-1-yl]aniline” have been synthesized and tested . However, the results reveal that these compounds have no antifungal activity against C. galibrata clinical isolates (1 and 2), and C. albicans ATCC 10231 . On the other hand, some compounds display fungicidal activity against C. galibrata ATCC 15126 strain .
Spectral Properties
While not directly related to “3-Methyl-5-[4-(propan-2-yl)piperazin-1-yl]aniline”, studies on similar compounds such as 2-methyl-5-(Propan-2-yl) Phenol have shown that weak combination and overtone bands appear in the 2000-1650 cm-1 range . This could potentially suggest similar spectral properties for “3-Methyl-5-[4-(propan-2-yl)piperazin-1-yl]aniline”, but further research would be needed to confirm this.
Safety and Hazards
The compound has been classified with the GHS05 and GHS07 pictograms, indicating it may cause harm if swallowed or in contact with skin . It may also cause eye irritation and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
3-methyl-5-(4-propan-2-ylpiperazin-1-yl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23N3/c1-11(2)16-4-6-17(7-5-16)14-9-12(3)8-13(15)10-14/h8-11H,4-7,15H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMXOEQNBXVIPIR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)N2CCN(CC2)C(C)C)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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